Cas no 33942-77-7 (Ethanone,1-(6-chrysenyl)-)
Ethanone,1-(6-chrysenyl)- structure
Product Name:Ethanone,1-(6-chrysenyl)-
CAS No:33942-77-7
MF:C20H14O
MW:270.324565410614
CID:322298
PubChem ID:190317
Update Time:2025-04-19
Ethanone,1-(6-chrysenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(6-chrysenyl)-
- 1-chrysen-6-ylethanone
- 1-(6-Chrysenyl)ethanone
- 1-chrysen-6-ylethan-1-one
- 6-Acetylchrysene
- 1-(6-Chrysenyl)ethanone #
- SCHEMBL10484289
- 33942-77-7
- Maybridge1_005014
- HMS555L20
- DTXSID40187561
-
- Inchi: 1S/C20H14O/c1-13(21)19-12-20-15-7-3-2-6-14(15)10-11-18(20)16-8-4-5-9-17(16)19/h2-12H,1H3
- InChI Key: BBPSABLIKDZQNK-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=C2C3C=CC=CC=3C=CC2=C2C=CC=CC2=1
Computed Properties
- Exact Mass: 270.10452
- Monoisotopic Mass: 270.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.21
- Boiling Point: 496.5°Cat760mmHg
- Flash Point: 222.1°C
- Refractive Index: 1.737
- PSA: 17.07
Ethanone,1-(6-chrysenyl)- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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